Cas no 62495-95-8 ()
structure
Product Name:
CAS No:62495-95-8
MF:C21H28ClN3O5S
MW:469.982123374939
CID:6692334
PubChem ID:91617698
Update Time:2024-03-02
Chemical and Physical Properties
Names and Identifiers
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- Inchi: 1S/C21H27N3O5S.ClH/c1-20(2)15(19(27)29-11-28-5)23-17(26)14(18(23)30-20)24-16(25)13(22-21(24,3)4)12-9-7-6-8-10-12;/h6-10,13-15,18,22H,11H2,1-5H3;1H/t13-,14-,15+,18-;/m1./s1
- InChI Key: QFFKDKSTPUFHJU-GLCLSGQWSA-N
- SMILES: Cl.S1C(C)(C)[C@H](C(=O)OCOC)N2C([C@H]([C@@H]12)N1C([C@@H](C2C=CC=CC=2)NC1(C)C)=O)=O
Computed Properties
- Exact Mass: 469.1438199g/mol
- Monoisotopic Mass: 469.1438199g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 31
- Rotatable Bond Count: 6
- Complexity: 736
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 114Ų
Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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